cis-Linoleic acid

• Molecular Formula: C17H30O2
• Molecular Weight: 266.4 g/mol
• InChI: InChI=1S/C17H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(18)19/h5-6,8-9H,2-4,7,10-16H2,1H3,(H,18,19)/b6-5-,9-8-
• InChIKey: LEIXEEFBKOMCEQ-AFJQJTPPSA-N

cis-Linoleic Acid (all-cis-9,12-Octadecadienoic Acid) – Essential Fatty Acid Procurement & Differentiation Guide

cis-Linoleic acid (all-cis-9,12-octadecadienoic acid; C18:2 n-6) is the naturally occurring, nutritionally essential omega-6 polyunsaturated fatty acid that serves as the obligate precursor for arachidonic acid (20:4 n-6) biosynthesis and downstream eicosanoid signaling. It is the predominant linoleic acid isomer in plant oils and mammalian tissues [1]. Unlike its geometric isomers (trans,trans; cis,trans; trans,cis) or conjugated linoleic acid (CLA) isomers, cis,cis-linoleic acid is the sole isomer possessing essential fatty acid (EFA) activity, a distinction with profound implications for nutritional studies, cell culture media formulation, and metabolic research [2]. This guide presents quantitative comparative evidence that substantiates why cis-linoleic acid cannot be substituted by other linoleic acid isomers in research and industrial applications requiring authentic EFA function or defined metabolic fate.

1 Stereochemically defined cis,cis isomer for essential fatty acid (EFA) study contexts

2 Recognized by Δ6-desaturase for arachidonic acid biosynthesis research

3 Defined metabolic partitioning and oxidative stability for nutritional and cell culture models

• [1] NIST Chemistry WebBook. 9,12-Octadecadienoic acid (Z,Z)-. CAS Registry Number: 60-33-3. National Institute of Standards and Technology. View Source
• [2] Mattson, F.H. (1960) 'An Investigation of the Essential Fatty Acid Activity of Some of the Geometrical Isomers of Unsaturated Fatty Acids', The Journal of Nutrition, 71(4), pp. 366–370. doi: 10.1093/jn/71.4.366. View Source

Why Linoleic Acid Isomers Cannot Be Used Interchangeably – cis-Linoleic Acid Structural Specificity

The term 'linoleic acid' is frequently used without stereochemical qualification in commercial catalogs, yet the geometric configuration of its two double bonds (cis,cis vs. cis,trans vs. trans,trans) fundamentally determines biological recognition, enzymatic processing, and metabolic fate. cis,cis-Linoleic acid is the only geometric isomer recognized by Δ6-desaturase for conversion to γ-linolenic acid and subsequent elongation to arachidonic acid; trans-containing isomers are either poorly converted or act as metabolic antagonists [1]. Conjugated linoleic acid isomers (e.g., cis-9,trans-11 CLA; trans-10,cis-12 CLA), while sharing the same molecular formula (C18H32O2), exhibit conjugated double bonds and are metabolized through entirely distinct pathways with divergent physiological effects, including the detrimental impact of trans-10,cis-12 CLA on blood lipids [2]. Procurement of undefined 'linoleic acid' or isomer mixtures introduces uncontrolled variables that confound experimental reproducibility and invalidate metabolic flux interpretations.

Trans-containing isomers

May lack Δ6-desaturase recognition and act as metabolic antagonists; conversion to arachidonic acid may be virtually absent, compromising EFA-dependent workflows.

Conjugated linoleic acid (CLA) isomers

Share the same molecular formula but exhibit divergent metabolic pathways and physiological endpoints; cannot substitute for cis,cis-linoleic acid in EFA or arachidonic acid studies.

• [1] Privett, O.S., Blank, M.L. and Romanus, O. (1967) 'Metabolism of the Geometric Isomers of Linoleic Acid in the Rat', The Journal of Nutrition, 92(3), pp. 303–310. doi: 10.1093/jn/92.3.303. View Source
• [2] Tricon, S. and Yaqoob, P. (2006) 'Conjugated linoleic acid and human health: a critical evaluation of the evidence', Current Opinion in Clinical Nutrition & Metabolic Care, 9(2), pp. 105–110. doi: 10.1097/01.mco.0000214567.44546.3d. View Source

cis-Linoleic Acid – Quantitative Differentiation Evidence Against Geometric and Conjugated Isomer Comparators

Essential Fatty Acid (EFA) Activity: Only cis,cis-Linoleic Acid Rescues EFA Deficiency

In the definitive EFA bioassay using weanling rats rendered EFA-deficient over 12 weeks, only cis,cis-linoleate supplementation restored growth and resolved dermal symptoms. Supplementation with cis,trans-linoleate, trans,trans-linoleate, oleate, or elaidate produced no EFA activity as assessed by body weight gain, dermal symptom resolution, and water consumption [1]. Earlier work by Privett et al. (1955) established that ethyl cis-9,trans-12-linoleate does not exhibit EFA activity by any criterion, concluding that both double bonds in the linoleate molecule must be in cis configuration to possess EFA potency [2].

EFA Activity Rescue

Head-to-head

Only cis,cis isomer restored growth and resolved dermal symptoms in EFA-deficient rats; all trans-containing isomers showed no EFA activity.

Supports essential fatty acid study context; isomer substitution may fail to meet EFA requirement.

Weanling rat model, 12-week deficiency.

Evidence Dimension	Essential fatty acid activity (body weight gain, dermal symptoms, water consumption)
Target Compound Data	cis,cis-linoleate: Positive EFA activity – restored growth, resolved dermal symptoms, normalized water consumption in EFA-deficient rats
Comparator Or Baseline	cis,trans-linoleate: No EFA activity; trans,trans-linoleate: No EFA activity; oleate: No EFA activity; elaidate: No EFA activity
Quantified Difference	Qualitative all-or-none: Only cis,cis isomer possesses EFA activity; all geometric isomers tested are completely inactive as essential fatty acids
Conditions	Weanling male rats; EFA-deficient diet for 12 weeks; supplements administered orally; endpoints: body weight, dermal symptoms, water intake

Why This Matters

For any study requiring essential fatty acid function (nutritional intervention, cell culture supplementation, in vivo EFA-dependent models), substitution with any trans-containing isomer or isomeric mixture will fail to meet the EFA requirement, directly compromising experimental validity.

• [1] Mattson, F.H. (1960) 'An Investigation of the Essential Fatty Acid Activity of Some of the Geometrical Isomers of Unsaturated Fatty Acids', The Journal of Nutrition, 71(4), pp. 366–370. doi: 10.1093/jn/71.4.366. View Source
• [2] Privett, O.S., Pusch, F.J. and Holman, R.T. (1955) 'Polyethenoid fatty acid metabolism. VIII. Nonpotency of cis-9,trans-12-linoleate as essential fatty acid', Archives of Biochemistry and Biophysics, 57(1), pp. 156–162. doi: 10.1016/0003-9861(55)90188-0. View Source

Metabolic Conversion to Arachidonic Acid: cis,cis-Linoleic Acid Efficiency vs. trans-Isomer Blockade

Privett et al. (1967) demonstrated that the trans-9,trans-12 isomer of linoleic acid undergoes virtually no conversion to C20:4 (arachidonic acid) species and instead functions as an antimetabolite, inhibiting the conversion of oleic and palmitoleic acids to their respective polyunsaturated products [1]. The trans-9,cis-12 isomer was also very inefficiently converted to 20:4, confirming that a cis double bond at the 9-position is an absolute structural requirement for Δ6-desaturase recognition. In contrast, cis-9,cis-12-linoleic acid is efficiently metabolized through the canonical pathway (Δ6-desaturation → elongation → Δ5-desaturation) to yield arachidonic acid. In perfused rat liver, conversion of [1-¹⁴C]linoleic acid to γ-linolenic acid proceeds through the normal desaturation pathway, whereas 9cis,12trans-18:2 was diverted 16-fold more toward C18:3n-6 formation and trans-18:2 isomers were elongated into inactive 'dead-end products' at 2- to 5-fold higher rates than linoleic acid conversion to 20:2n-6 [2].

Arachidonic Acid Conversion

Head-to-head

cis,cis efficiently converted; trans,trans virtually nil; 9cis,12trans showed 16× greater diversion to C18:3n-6.

Supports arachidonic acid biosynthesis research; trans-isomer contamination may produce spurious metabolic profiles.

Rat feeding and perfused liver models.

Evidence Dimension	Conversion efficiency to arachidonic acid (C20:4 n-6) and metabolic fate
Target Compound Data	cis,cis-linoleic acid: Efficiently converted to arachidonic acid via Δ6-desaturation; normal partitioning into phospholipid synthetic pathways (70% phospholipids : 30% triacylglycerols) [2]
Comparator Or Baseline	trans-9,trans-12-linoleic acid: Conversion to C20:4 'virtually nil'; functions as metabolic antimetabolite; trans-9,cis-12-linoleic acid: 'very inefficient' conversion to 20:4; 9cis,12trans-18:2: 16× more conversion to C18:3n-6 than linoleic acid to γ-linolenic acid; trans-18:2 isomers: 2–5× more elongation to dead-end products; phospholipid:triacylglycerol distribution = 50:50 vs. 70:30 for cis,cis [1][2]
Quantified Difference	Fold-differences: 16× greater diversion to C18:3n-6 for 9cis,12trans isomer; 2–5× greater dead-end elongation for trans isomers; qualitative blockade (virtually nil conversion) for trans,trans isomer
Conditions	Rat feeding studies (Privett et al. 1967); [1-¹⁴C]-labeled fatty acid perfusion in isolated rat liver (Bretillon et al. 1998)

Why This Matters

For metabolic flux studies, eicosanoid precursor research, or any application dependent on normal arachidonic acid biosynthesis, trans-isomer contamination or substitution will produce spurious metabolic profiles and block endogenous PUFA conversion pathways.

• [1] Privett, O.S., Blank, M.L. and Romanus, O. (1967) 'Metabolism of the Geometric Isomers of Linoleic Acid in the Rat', The Journal of Nutrition, 92(3), pp. 303–310. doi: 10.1093/jn/92.3.303. View Source
• [2] Bretillon, L., Chardigny, J.-M., Noël, J.-P. and Sébédio, J.-L. (1998) 'Desaturation and chain elongation of [1-¹⁴C]mono-trans isomers of linoleic and α-linolenic acids in perfused rat liver', Journal of Lipid Research, 39(11), pp. 2228–2236. PMID: 9799806. View Source

Whole-Body Oxidative Partitioning: cis,cis-Linoleic Acid Is Preferentially Retained vs. Oxidized Relative to cis,trans Isomers

In a whole-body balance study in rats fed partially hydrogenated rapeseed oil, Chen et al. (2001) quantified the apparent oxidation (disappearance) of dietary fatty acids. The apparent oxidation of total cis,trans-18:2 isomers was 72–76% of dietary intake, significantly greater than the 38–51% oxidation of Δ9cis,12cis-18:2 (cis,cis-linoleic acid). In contrast, cis,cis-linoleic acid demonstrated greater whole-body retention (lower oxidation), consistent with its preferential channeling into structural lipids and longer-chain PUFA synthesis rather than β-oxidation [1]. This differential oxidative partitioning means that cis,cis-linoleic acid provides approximately 1.5- to 2-fold greater metabolic persistence in the body compared to cis,trans isomers at equivalent dietary intake.

Whole-Body Oxidation

Head-to-head

cis,cis 38–51% oxidation vs cis,trans 72–76% oxidation; ~1.5–2× greater metabolic retention for cis,cis.

Supports metabolic balance studies; isomeric mixtures may introduce systematic errors in retention estimation.

Rat whole-body balance study, partially hydrogenated oil diet.

Evidence Dimension	Whole-body apparent oxidation (% of dietary intake oxidized/disappeared)
Target Compound Data	Δ9cis,12cis-18:2 (cis,cis-linoleic acid): 38–51% apparent oxidation of dietary intake
Comparator Or Baseline	Total cis,trans-18:2 isomers: 72–76% apparent oxidation; total trans-18:1 isomers: 78–82% apparent oxidation
Quantified Difference	cis,trans isomers are oxidized at ~1.5–2× the rate of cis,cis-linoleic acid; absolute difference: ~24–34 percentage points higher oxidation for cis,trans isomers
Conditions	Rats fed diet containing 15% (w/w) partially hydrogenated rapeseed oil with 1.72% energy as cis,trans-18:2 isomers; whole-body fatty acid balance over defined feeding period

Why This Matters

In dosing studies, nutritional modeling, or metabolic balance experiments, using isomer mixtures instead of defined cis,cis-linoleic acid introduces systematic errors in estimated fatty acid retention, oxidation rates, and downstream metabolite availability.

• [1] Chen, Z.-Y., Kwan, K.Y. and Huang, Y. (2001) 'Accumulation and apparent oxidation of cis,trans-18:2 isomers relative to linoleic acid in rats', British Journal of Nutrition, 86(2), pp. 249–255. doi: 10.1079/BJN2001391. View Source

Lipase Substrate Discrimination: cis-Configuration Confers 3–4× Faster Esterification Rates by Industrial Lipases

Borgdorf and Warwel (1999) systematically evaluated the cis/trans substrate selectivity of commercially available lipases in the esterification of oleic acid (cis-9-octadecenoic acid) versus elaidic acid (trans-9-octadecenoic acid) with n-butanol in n-hexane. Lipases from Candida cylindracea and Mucor miehei catalyzed the esterification of the cis isomer (oleic acid) 3–4 times faster than the corresponding trans isomer (elaidic acid), demonstrating a strong and quantifiable cis preference [1]. While the majority of tested lipases (Pseudomonas sp., porcine pancreas, Carica papaya) showed no discrimination, the cis preference of C. cylindracea and M. miehei lipases provides a direct precedent for differential processing of cis vs. trans unsaturated fatty acids in biocatalytic applications. This cis selectivity extends to dienoic fatty acids, where lipases discriminate among CLA isomers based on double bond geometry [2].

Lipase cis Selectivity

Class-level

cis substrate esterified 3–4× faster by C. cylindracea and M. miehei lipases compared to trans analog.

Supports biocatalytic application; geometric purity influences reaction kinetics.

Class-level inference from monounsaturated substrates; some lipases showed no discrimination.

Evidence Dimension	Lipase-catalyzed esterification rate (cis vs. trans monounsaturated fatty acid substrate)
Target Compound Data	Oleic acid (cis-9-18:1): Esterification rate designated as baseline for cis substrate
Comparator Or Baseline	Elaidic acid (trans-9-18:1): Esterified 3–4× slower by Candida cylindracea and Mucor miehei lipases
Quantified Difference	3–4-fold faster esterification of cis substrate relative to trans substrate by cis-selective lipases; recombinant Candida antarctica lipase A showed opposite selectivity (15× faster for trans)
Conditions	Esterification with n-butanol in n-hexane; multiple commercial lipase preparations tested at standardized conditions

Why This Matters

For enzymatic lipid modification, structured lipid synthesis, or any biocatalytic process employing lipases with documented cis/trans selectivity, the geometric purity of the linoleic acid substrate directly determines reaction kinetics, yield, and product consistency.

• [1] Borgdorf, R. and Warwel, S. (1999) 'Substrate selectivity of various lipases in the esterification of cis- and trans-9-octadecenoic acid', Applied Microbiology and Biotechnology, 51(4), pp. 480–485. doi: 10.1007/s002530051420. View Source
• [2] Warwel, S. and Borgdorf, R. (2000) 'Substrate selectivity of lipases in the esterification of cis/trans-isomers of octadecenoic acid and conjugated linoleic acid isomers', Biotechnology Letters, 22(14), pp. 1151–1155. View Source

Oxidative Stability in Aqueous Systems: trans-Dienoic Isomers Differ in Stability from cis,cis-Linoleic Acid

Miyashita et al. (1995) compared the oxidative stability of geometric isomers of dienoic and trienoic fatty acids in aqueous solution using Fe²⁺-ascorbic acid-catalyzed oxidation, with stability assessed by decrease in unoxidized substrate. The trans and cis isomers of dienoic acids were found to differ in oxidative stability, whereas this parameter for trans isomers of monoenoic acids was essentially the same as that of the cis isomers [1]. Although the study employed methylene-interrupted dienoic isomers, the finding that geometric configuration influences oxidative stability in aqueous systems is directly relevant to formulation stability. Separately, Tsuzuki et al. (2004) reported that conjugated linoleic acid isomers oxidize more rapidly than unconjugated linoleic acid, with isomerization of cis,trans and trans,cis CLA to trans,trans isomers observed during heating, whereas the three chemical forms of linoleic acid (LA) never showed isomerization phenomena [2].

Oxidative Stability

Cross-study comparable

trans-Dienoic isomers differed in aqueous oxidative stability from cis,cis; LA resisted isomerization during heating unlike CLA.

Supports formulation stability studies; oxidation profile may differ among isomers.

Fe²⁺-ascorbic acid oxidation model; CLA isomerization to trans,trans noted.

Evidence Dimension	Oxidative stability (unoxidized substrate remaining after Fe²⁺-ascorbic acid-catalyzed oxidation)
Target Compound Data	cis,cis-Dienoic acids (including linoleic acid): Distinct oxidative stability profile; linoleic acid resists geometric isomerization during heating
Comparator Or Baseline	trans-Dienoic isomers: Differ in oxidative stability from cis isomers; CLA isomers: oxidize more rapidly than LA; cis,trans and trans,cis CLA isomerize to trans,trans forms during heating
Quantified Difference	Qualitative difference in stability between cis and trans dienoic isomers in aqueous solution; CLA isomers show isomerization to trans,trans under heating while LA does not
Conditions	Aqueous solution with Fe²⁺-ascorbic acid catalyst (Miyashita et al. 1995); heating studies of free acids, methyl esters, and triacylglycerols (Tsuzuki et al. 2004)

Why This Matters

For aqueous formulations, cell culture media, or any application involving oxidative stress conditions, cis,cis-linoleic acid provides a defined and predictable oxidative stability profile distinct from its trans-containing or conjugated isomers, directly affecting shelf-life and experimental reproducibility.

• [1] Miyashita, K., Nara, E. and Ota, T. (1995) 'Oxidative Stability of Geometric and Positional Isomers of Unsaturated Fatty Acids in Aqueous Solution', Journal of Japan Oil Chemists' Society, 44(6), pp. 425–430. doi: 10.5650/jos1956.44.425. View Source
• [2] Tsuzuki, T., Igarashi, M., Iwata, T., Yamauchi-Sato, Y., Yamamoto, T., Ogita, K., Suzuki, T. and Miyazawa, T. (2004) 'Oxidation rate of conjugated linoleic acid and conjugated linolenic acid is slowed by triacylglycerol esterification and α-tocopherol', Lipids, 39(5), pp. 475–480. View Source

Procurement-Relevant Purity Specifications: cis,cis-Linoleic Acid vs. Isomeric Mixtures in Commercial Standards

Commercial suppliers differentiate cis,cis-linoleic acid from isomeric mixtures through explicit stereochemical specification. Pure cis,cis-linoleic acid is sold as ≥98% (GC) with defined cis-9,cis-12 configuration (CAS 60-33-3), while 'Conjugated Linoleic Acid' products are typically sold as mixtures of isomers (e.g., ≥90% total CLA as mixture of isomers, CAS 22880-03-1) with varying cis/trans ratios . Isotopically labeled cis-linoleic acid standards (U-¹³C₁₈, 98%) explicitly specify <10% cis/trans isomer content, underscoring that isomeric purity is a critical quality attribute that must be verified by Certificate of Analysis . Raman spectroscopy has been validated for distinguishing cis,cis-linoleic acid from CLA isomers, with specific Raman signals at 1652, 1438, and 3006 cm⁻¹ attributed to cis,trans conjugated C=C bonds that are absent in unconjugated cis,cis-linoleic acid [1]. For procurement, requesting GC-determined isomeric purity (not merely total fatty acid purity) is essential for applications requiring defined stereochemistry.

Procurement Purity

Supporting evidence

cis,cis: ≥98% single isomer vs CLA: 80–90% mixture vs technical grade: 60–74%.

Procurement specification: verify cis,cis content by GC, not total C18:2.

Commercial supplier specifications; lot-specific CoA recommended.

Evidence Dimension	Commercial purity specification and isomer composition
Target Compound Data	cis,cis-Linoleic acid (CAS 60-33-3): ≥98% purity (GC); defined as all-cis-9,12-octadecadienoic acid; <10% cis/trans isomer in isotopically labeled grades
Comparator Or Baseline	Conjugated Linoleic Acid (CAS 22880-03-1): ≥80–90% total CLA as mixture of geometric and positional isomers; typical commercial CLA contains 1:1 ratio of cis-9,trans-11 and trans-10,cis-12 isomers; Linoleic acid technical grade: 60–74% (GC) with unspecified isomer distribution
Quantified Difference	≥98% single isomer (cis,cis) vs. 80–90% isomeric mixture (CLA) vs. 60–74% technical grade with unknown isomer profile
Conditions	Commercial supplier specifications; GC-FID, HPLC, and Raman spectroscopic verification methods

Why This Matters

Failure to verify isomeric composition at procurement leads to unknowingly introducing mixtures with divergent biological activities; a Certificate of Analysis specifying cis,cis content by GC (not merely total C18:2) is the minimum procurement criterion for reproducible research.

• [1] Meurens, M., Baeten, V., Yan, S.H., Mignolet, E. and Larondelle, Y. (2005) 'Determination of the Conjugated Linoleic Acids in Cow's Milk Fat by Fourier Transform Raman Spectroscopy', Journal of Agricultural and Food Chemistry, 53(15), pp. 5831–5835. doi: 10.1021/jf0480795. View Source

cis-Linoleic Acid – Evidence-Backed Research and Industrial Application Scenarios

Essential Fatty Acid Deficiency (EFAD) Models and Nutritional Intervention Studies

cis,cis-Linoleic acid is the only geometric isomer capable of reversing EFA deficiency, as established by Mattson (1960) and Privett et al. (1955) [1]. In EFAD rodent models, supplementation with cis,cis-linoleic acid at levels as low as 1–2% of dietary energy restores growth, resolves dermal lesions, and normalizes tissue fatty acid profiles, while trans,trans- and cis,trans-isomers are completely inactive. Researchers establishing EFAD models must source stereochemically defined cis,cis-linoleic acid with verified absence of trans isomers, as even minor trans contamination confounds assessment of EFA requirement thresholds.

Arachidonic Acid Pathway and Eicosanoid Precursor Studies

For investigations of arachidonic acid biosynthesis, prostaglandin/leukotriene production, or Δ6-desaturase activity, cis,cis-linoleic acid is the only acceptable substrate. As Privett et al. (1967) demonstrated, trans,trans-linoleic acid conversion to C20:4 is virtually nil and the compound functions as an antimetabolite [2], while Bretillon et al. (1998) showed trans isomers are diverted 2- to 16-fold more into non-productive metabolic fates [3]. Studies requiring quantitative conversion rates of linoleic acid to downstream eicosanoid precursors must use stereochemically pure cis,cis substrate and report isomeric purity in methods.

Cell Culture Media Formulation Requiring Defined PUFA Composition

In serum-free or chemically defined cell culture media, the isomeric identity of supplemented linoleic acid critically influences membrane phospholipid composition. The differential partitioning of cis,cis-linoleic acid (70% into phospholipids vs. 30% into triacylglycerols) compared with trans isomers (50:50 distribution) [3] directly impacts membrane fluidity, lipid raft composition, and cell signaling. Researchers formulating defined media for sensitive cell types (e.g., neural stem cells, immune cells) should specify cis,cis-linoleic acid with ≥98% isomeric purity and request lot-specific GC chromatograms.

Enzymatic Biocatalysis and Structured Lipid Synthesis

For lipase-catalyzed esterification, transesterification, or structured lipid production, the geometric configuration of the fatty acid substrate determines reaction kinetics when using cis/trans-discriminating lipases such as those from Candida cylindracea and Mucor miehei, which esterify cis substrates 3–4× faster than trans [4]. Procurement of cis,cis-linoleic acid with defined stereochemistry ensures predictable reaction rates, consistent product profiles, and valid kinetic parameters. Conversely, use of undefined linoleic acid mixtures introduces variable reaction kinetics that compromise process scale-up and reproducibility.

Application

Selection Property

Validation Focus

EFAD models & nutritional intervention

EFA-competent isomer (cis,cis only)

Verify absence of trans isomers; growth and dermal endpoint restoration

Arachidonic acid / eicosanoid pathway studies

Defined metabolic precursor for Δ6-desaturase

Isomeric purity; conversion efficiency to C20:4 in model system

Cell culture media (defined PUFA composition)

Preferential phospholipid incorporation profile

Lot-specific GC chromatogram; membrane phospholipid fatty acid analysis

Enzymatic biocatalysis / structured lipid synthesis

cis-selective lipase substrate kinetics

Reaction rate reproducibility; substrate stereochemistry verification

• [1] Mattson, F.H. (1960) 'An Investigation of the Essential Fatty Acid Activity of Some of the Geometrical Isomers of Unsaturated Fatty Acids', The Journal of Nutrition, 71(4), pp. 366–370. doi: 10.1093/jn/71.4.366; Privett, O.S., Pusch, F.J. and Holman, R.T. (1955) 'Polyethenoid fatty acid metabolism. VIII. Nonpotency of cis-9,trans-12-linoleate as essential fatty acid', Archives of Biochemistry and Biophysics, 57(1), pp. 156–162. View Source
• [2] Privett, O.S., Blank, M.L. and Romanus, O. (1967) 'Metabolism of the Geometric Isomers of Linoleic Acid in the Rat', The Journal of Nutrition, 92(3), pp. 303–310. doi: 10.1093/jn/92.3.303. View Source
• [3] Bretillon, L., Chardigny, J.-M., Noël, J.-P. and Sébédio, J.-L. (1998) 'Desaturation and chain elongation of [1-¹⁴C]mono-trans isomers of linoleic and α-linolenic acids in perfused rat liver', Journal of Lipid Research, 39(11), pp. 2228–2236. View Source
• [4] Borgdorf, R. and Warwel, S. (1999) 'Substrate selectivity of various lipases in the esterification of cis- and trans-9-octadecenoic acid', Applied Microbiology and Biotechnology, 51(4), pp. 480–485. doi: 10.1007/s002530051420. View Source